Cas no 1518275-22-3 (N-(1,2-oxazol-3-yl)methylhydroxylamine)

• Product Name: N-(1,2-oxazol-3-yl)methylhydroxylamine
• CAS No: 1518275-22-3
• MF: C₄H₆N₂O₂
• MW: 114.102640628815
• CID: 5996895
• PubChem ID: 82593560
• Update Time: 2025-10-10

N-(1,2-oxazol-3-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(1,2-oxazol-3-yl)methylhydroxylamine
• EN300-1808328
• N-[(1,2-oxazol-3-yl)methyl]hydroxylamine
• 1518275-22-3

• Inchi： 1S/C4H6N2O2/c7-5-3-4-1-2-8-6-4/h1-2,5,7H,3H2
• InChI Key： ZFOFEICDJFXEJF-UHFFFAOYSA-N
• SMILES： O1C=CC(CNO)=N1

Computed Properties

• Exact Mass: 114.042927438g/mol
• Monoisotopic Mass: 114.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 69.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 58.3Ų

Additional information on N-(1,2-oxazol-3-yl)methylhydroxylamine

N-(1,2-Oxazol-3-yl)methylhydroxylamine: A Comprehensive Overview

The compound N-(1,2-Oxazol-3-yl)methylhydroxylamine, identified by the CAS number 1518275-22-3, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of hydroxylamines, which are widely recognized for their role in organic synthesis and as intermediates in the production of pharmaceuticals. The structure of this compound features a hydroxylamine group attached to a methyl group, which is further connected to an oxazole ring. The oxazole ring, a five-membered heterocyclic structure containing oxygen and nitrogen atoms, contributes to the unique chemical properties of this compound.

Recent studies have highlighted the importance of hydroxylamines like N-(1,2-Oxazol-3-yl)methylhydroxylamine in the synthesis of bioactive molecules. For instance, researchers have explored its use as a precursor in the preparation of various heterocyclic compounds, which are crucial in drug discovery. The oxazole moiety in this compound is particularly valuable due to its ability to participate in diverse chemical reactions, including cycloadditions and nucleophilic substitutions. These reactions are pivotal in constructing complex molecular architectures required for advanced pharmaceutical agents.

In terms of synthesis, N-(1,2-Oxazol-3-yl)methylhydroxylamine can be prepared through several routes. One common method involves the reaction of hydroxylamine with appropriately substituted oxazole derivatives under specific conditions. This approach ensures high yields and purity, making it suitable for large-scale production. Additionally, the compound's stability under various reaction conditions has been extensively studied, providing valuable insights into its applicability in different synthetic pathways.

The chemical properties of N-(1,2-Oxazol-3-yl)methylhydroxylamine are influenced by both the hydroxylamine group and the oxazole ring. The hydroxylamine group imparts nucleophilic characteristics, enabling it to act as a good nucleophile in substitution reactions. On the other hand, the oxazole ring contributes aromaticity and electron-withdrawing effects, which enhance the reactivity of the molecule in certain transformations. These combined properties make this compound versatile in organic synthesis.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure and reactivity of N-(1,2-Oxazol-3-yl)methylhydroxylamine. These studies have provided deeper insights into its bonding behavior and potential reaction mechanisms. For example, density functional theory (DFT) calculations have revealed that the molecule exhibits significant conjugation between the hydroxylamine group and the oxazole ring, which influences its electronic properties and reactivity.

In terms of applications, N-(1,2-Oxazol-3-yl)methylhydroxylamine has shown promise in medicinal chemistry. It has been used as an intermediate in the synthesis of various bioactive compounds with potential anti-inflammatory and anticancer activities. For instance, researchers have reported its use in synthesizing oxazole-containing heterocycles that exhibit potent inhibitory effects against certain enzymes involved in inflammatory processes.

Furthermore, this compound has found applications in material science as well. Its ability to form stable complexes with metal ions has been exploited in designing new materials for catalysis and sensing applications. Recent studies have demonstrated that metal complexes derived from N-(1,2-Oxazol-3-yl)methylhydroxylamine exhibit excellent catalytic activity in organic transformations such as oxidation and reduction reactions.

The environmental impact of synthesizing and using N-(1,2-Oxazol-3-yl)methylhydrox